N-(2,4-dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide

• IUPAC Name: N-(2,4-dichlorophenyl)-N-(2-morpholin-4-yl-2-oxoethyl)methanesulfonamide
• InChI: InChI=1S/C13H16Cl2N2O4S/c1-22(19,20)17(12-3-2-10(14)8-11(12)15)9-13(18)16-4-6-21-7-5-16/h2-3,8H,4-7,9H2,1H3
• InChI Key: HNGCNEHFOVHHQW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)N1CCOCC1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H16Cl2N2O4S
• Molecular Weight: 367.2 g/mol

Description

N-(2,4-dichlorophenyl)-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is commonly referred to as DMSO2 or DMSO sulfoximine, and it is a sulfonamide derivative that has been shown to have a range of interesting properties. In

Scientific Research Applications

• Molecular Conformation and Bonding : Studies have shown that the conformation of the N—H bond in these compounds is nearly syn to the ortho-chloro group and anti to the meta-chloro group. This conformation is significant in understanding the biological activity of these molecules, as the amide H atom is available to a receptor molecule during its biological activity (Gowda, Foro, & Fuess, 2007).

• Chemical Reactivity and Synthesis : Research has also delved into the synthesis and reactivity of these compounds. For example, the reaction of N,N-dichlorophenylmethanesulfonamide with trichloroethylene produced a highly electrophilic N-sulfonyl-substituted polyhalogenated aldehyde imine, demonstrating the compound's high reactivity (Aizina, Levkovskaya, & Rozentsveig, 2012).

• Structural Studies and X-ray Crystallography : Structural studies using X-ray crystallography have been instrumental in understanding the molecular arrangement and intermolecular interactions of these compounds. For instance, the study of N-(2-phenoxy-4-(4-phenyl-1H-1,2,3-triazol-1-yl)phenyl)methanesulfonamide and its derivatives revealed insights into their molecular geometry and hydrogen bonding patterns (Dey et al., 2015).

• Radioactive Labeling for Metabolic Studies : The synthesis of 2,4-dichlorophenyl methanesulfonate labeled with radioactive isotopes like 14C and 35S was reported to facilitate the study of the metabolic fate of this nematicide, demonstrating the compound's use in biological and environmental research (Burton & Stoutamire, 1973).

• Use in Organic Synthesis : These compounds have been used in organic synthesis as well. For example, the synthesis of 1-methylsulfonyl-indoles from N-(2-halophenyl)methanesulfonamides highlights their role as intermediates in the preparation of complex organic molecules (Sakamoto et al., 1988).